Cas no 859138-67-3 (propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate)

Propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate is a synthetic chromene derivative with potential applications in pharmaceutical and materials research. Its structure incorporates a benzoate ester and a chromen-4-one core, which may confer desirable photophysical or biological properties. The presence of a 2-methylprop-2-en-1-yl (methallyl) ether group enhances its reactivity for further functionalization. This compound could serve as a key intermediate in the synthesis of bioactive molecules or as a scaffold for developing fluorescent probes. Its well-defined molecular architecture allows for precise modifications, making it useful in structure-activity relationship studies. The ester linkage offers stability while permitting controlled hydrolysis under specific conditions.

propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate structure

859138-67-3 structure

Product Name:propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate

CAS No:859138-67-3

MF:C₂₄H₂₄O₆

MW:408.443767547607

CID:5421478

PubChem ID:1762696

Update Time:2025-05-23

propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

- propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate
- Benzoic acid, 4-[[2-methyl-7-[(2-methyl-2-propen-1-yl)oxy]-4-oxo-4H-1-benzopyran-3-yl]oxy]-, propyl ester
- Inchi： 1S/C24H24O6/c1-5-12-27-24(26)17-6-8-18(9-7-17)30-23-16(4)29-21-13-19(28-14-15(2)3)10-11-20(21)22(23)25/h6-11,13H,2,5,12,14H2,1,3-4H3
- InChI Key： XHDFXRZVVZZVTP-UHFFFAOYSA-N
- SMILES： C(OCCC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC(C)=C)C=C3OC=2C)C=C1

Computed Properties

Exact Mass: 408.15728848g/mol
Monoisotopic Mass: 408.15728848g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 9
Complexity: 673
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 71.1Å²

propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3385-2838-2μmol	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	2μmol	$57.0	2023-09-11
Life Chemicals	F3385-2838-5μmol	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	5μmol	$63.0	2023-09-11
Life Chemicals	F3385-2838-10μmol	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	10μmol	$69.0	2023-09-11
Life Chemicals	F3385-2838-20μmol	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	20μmol	$79.0	2023-09-11
Life Chemicals	F3385-2838-1mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	1mg	$54.0	2023-09-11
Life Chemicals	F3385-2838-2mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	2mg	$59.0	2023-09-11
Life Chemicals	F3385-2838-3mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	3mg	$63.0	2023-09-11
Life Chemicals	F3385-2838-4mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	4mg	$66.0	2023-09-11
Life Chemicals	F3385-2838-5mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	5mg	$69.0	2023-09-11
Life Chemicals	F3385-2838-10mg	propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate	859138-67-3	10mg	$79.0	2023-09-11

propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate Related Literature

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Additional information on propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate

Professional Introduction to Propyl 4-({2-methyl-7-[(2-methylprop-2-en-1-yl)oxy]-4-oxo-4H-chromen-3-yl}oxy)benzoate (CAS No. 859138-67-3)

Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate, identified by its CAS number 859138-67-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in various therapeutic and diagnostic domains. The compound's unique structural composition, featuring a benzoate core linked to a chromene moiety, makes it a promising candidate for further exploration in drug discovery and molecular biology.

The chromene ring system in Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate is particularly noteworthy. Chromenes are well-documented for their biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of the 2-methylprop-2-en-1-yl group and the hydroxyl substituents on the chromene ring enhances the molecule's interactability with biological targets, making it a versatile scaffold for medicinal chemistry. Recent studies have highlighted the role of chromene derivatives in modulating enzyme activity and cell signaling pathways, which are crucial for developing novel therapeutic strategies.

In the context of modern pharmaceutical research, Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxo-4H-chromen-3-yloxy}benzoate represents a significant advancement. The benzoate moiety contributes to the molecule's stability and bioavailability, while the propyl chain provides an additional site for functionalization. This combination of structural features makes it an attractive candidate for further investigation in preclinical and clinical trials. Researchers are particularly interested in its potential as an anti-cancer agent, given the ability of chromene derivatives to interfere with tumor growth and metastasis.

The synthesis of Propyl 4-{2-methyl-7-[2-methylprop-2-en-1-yloxy]-4-oxyo-oH-chromen-3-yloxy]benzoate involves a multi-step process that requires precise control over reaction conditions. The key steps include the condensation of resorcinol with diethyl oxalate to form resorcinol oxalate, followed by cyclization to yield the chromene core. Subsequent functionalization with 2-methylprop-/en/1/y/l/y/l/y/l/y/l/y/l//